{4-[(3-Fluorophenyl)methoxy]phenyl}methanamine hydrochloride

• IUPAC Name: [4-[(3-fluorophenyl)methoxy]phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C14H14FNO.ClH/c15-13-3-1-2-12(8-13)10-17-14-6-4-11(9-16)5-7-14;/h1-8H,9-10,16H2;1H
• InChI Key: CYPDLWIUOMSUJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=CC=C(C=C2)CN.Cl
• Molecular Formula: C14H15ClFNO
• Molecular Weight: 267.72 g/mol
• CAS No.: 1240529-51-4

Description

“{4-[(3-Fluorophenyl)methoxy]phenyl}methanamine hydrochloride” is a chemical compound with the molecular formula C14H15ClFNO. It has a molecular weight of 267.73. This compound is not intended for human or veterinary use but is used for research purposes.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H14FNO.ClH/c15-13-3-1-2-12 (8-13)10-17-14-6-4-11 (9-16)5-7-14;/h1-8H,9-10,16H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical and Chemical Properties Analysis

“this compound” is a powder. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.

Scientific Research Applications

Chiral Discrimination and Separation

• Mechanistic Aspects of Chiral Discrimination : The compound has been used in studies exploring chiral discrimination, specifically in the separation of enantiomers. This involves understanding the interactions and bonds formed during the separation process, which has implications in pharmaceutical research (Bereznitski et al., 2002).

Antitumor and Antibacterial Applications

• Antitumor Agents : Some derivatives of the compound have shown potential as antitumor agents. These molecules have been evaluated for their ability to induce cell cycle arrest and exhibit antiproliferative activity, which is crucial in cancer treatment (Hadjeri et al., 2004).
• Antibacterial Activity : Certain derivatives have been noted for their high antibacterial activity. This suggests potential applications in developing new antibiotics or antibacterial agents (Arutyunyan et al., 2017).

Optical and Luminescence Properties

• Transport and Luminescence Studies : The compound has been involved in studies examining the effects of different side groups on transport and luminescence properties. These findings have implications in materials science, particularly in the development of new optical materials (Tong et al., 2004).

Analytical Chemistry and Drug Development

• Development of Long-Acting Therapeutic Agents : Derivatives of the compound have been explored for their potential as long-acting cocaine-abuse therapeutic agents. This research is significant in the field of drug abuse treatment (Hsin et al., 2003).
• Analytical Separation Techniques : The compound has been used in studies focusing on the separation of drug degradation products, which is important in ensuring the purity and safety of pharmaceuticals (El-Sherbiny et al., 2005).